Cas no 187275-73-6 (3-Bromo-4'-iodo-1,1'-biphenyl)

• Product Name: 3-Bromo-4'-iodo-1,1'-biphenyl
• CAS No: 187275-73-6
• MF: C₁₂H₈BrI
• MW: 359.000394821167
• MDL: MFCD30187280
• CID: 2199676
• PubChem ID: 354334679
• Update Time: 2024-10-31

3-Bromo-4'-iodo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-BROMO-4-IODO-BIPHENYL
• 3-Bromo-4'-iodo-1,1'-biphenyl
• 3-bromo-4'-iodobiphenyl
• HPCKEAXEWARUIH-UHFFFAOYSA-N
• 1-bromo-3-(4-iodophenyl)benzene
• AK542409
• 3-Bromo-4''-iodo-1,1''-biphenyl
• SCHEMBL5189378
• AKOS027460655
• MFCD30187280
• B5321
• 187275-73-6
• 3 inverted exclamation marka-Bromo-4-Iodo-Biphenyl
• CS-0378072
• BS-22392

• MDL： MFCD30187280
• Inchi： 1S/C12H8BrI/c13-11-3-1-2-10(8-11)9-4-6-12(14)7-5-9/h1-8H
• InChI Key： HPCKEAXEWARUIH-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC=C(C=1)Br

Computed Properties

• Exact Mass: 357.88541g/mol
• Monoisotopic Mass: 357.88541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 4.9

Experimental Properties

• Density: 1.860±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 45.0 to 49.0 deg-C
• Solubility: Insuluble (6.1E-4 g/L) (25 ºC),

3-Bromo-4'-iodo-1,1'-biphenyl Security Information

• PackingGroup：II